Cas no 2228246-96-4 (1-(1-ethoxyethyl)cyclobutylmethanamine)

• Product Name: 1-(1-ethoxyethyl)cyclobutylmethanamine
• CAS No: 2228246-96-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5777997
• PubChem ID: 165977558
• Update Time: 2025-07-01

1-(1-ethoxyethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1797362
• [1-(1-ethoxyethyl)cyclobutyl]methanamine
• 2228246-96-4
• 1-(1-ethoxyethyl)cyclobutylmethanamine

• Inchi： 1S/C9H19NO/c1-3-11-8(2)9(7-10)5-4-6-9/h8H,3-7,10H2,1-2H3
• InChI Key： CHTSEEKVXLPUKZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(CN)CCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1-ethoxyethyl)cyclobutylmethanamine

Comprehensive Overview of 1-(1-ethoxyethyl)cyclobutylmethanamine (CAS No. 2228246-96-4): Properties, Applications, and Industry Insights

1-(1-ethoxyethyl)cyclobutylmethanamine (CAS No. 2228246-96-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutylmethanamine derivative combines a cyclobutane ring with an ethoxyethyl side chain, offering distinct reactivity patterns. Researchers are increasingly exploring its potential as a building block for novel drug candidates, particularly in central nervous system (CNS) therapeutics and enzyme modulation applications.

The compound's molecular architecture features a cyclobutane core, which provides significant ring strain that can enhance binding affinity in biological systems. The 1-ethoxyethyl substituent contributes to improved solubility profiles compared to simpler amine derivatives, making it valuable for formulation development. Current studies focus on its structure-activity relationships (SAR) in medicinal chemistry, with particular interest in its potential as a bioisostere for conventional amine functionalities.

From a synthetic chemistry perspective, 2228246-96-4 presents interesting challenges and opportunities. The cyclobutylmethanamine scaffold requires specialized protection-deprotection strategies during multi-step syntheses. Recent publications highlight innovative approaches to introducing the ethoxyethyl group while maintaining stereochemical integrity, a critical factor for pharmaceutical applications. These synthetic methodologies align with current industry demands for green chemistry solutions and atom-economical processes.

Analytical characterization of 1-(1-ethoxyethyl)cyclobutylmethanamine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions has become a research focus, especially for developers working on prodrug formulations. Its logP value and other physicochemical properties make it particularly interesting for blood-brain barrier penetration studies, a hot topic in neuropharmacology research.

The commercial availability of CAS 2228246-96-4 has expanded in recent years to meet growing demand from drug discovery programs. Suppliers now offer various derivatization services for this compound, enabling rapid exploration of structural analogs. Quality control standards have evolved significantly, with most manufacturers providing comprehensive certificates of analysis that include chiral purity assessments, reflecting the compound's importance in enantioselective synthesis.

Regulatory considerations for 1-(1-ethoxyethyl)cyclobutylmethanamine focus on proper handling and disposal as with any fine chemical. While not classified as hazardous under current systems, researchers must follow standard laboratory safety protocols when working with this amine compound. The scientific community continues to investigate its metabolic pathways and potential biodegradation products as part of comprehensive safety profiling.

Future applications of 2228246-96-4 may extend beyond pharmaceuticals into materials science. The compound's rigid cyclobutane structure combined with its flexible ethoxyethyl side chain could make it valuable for designing novel polymeric materials with specific mechanical properties. Some research groups are exploring its use in creating supramolecular assemblies through hydrogen bonding interactions.

For researchers considering 1-(1-ethoxyethyl)cyclobutylmethanamine for their projects, several key questions frequently arise: What are the optimal storage conditions? How does it compare to similar cyclic amine building blocks? What protective groups work best for further functionalization? The scientific literature addresses many of these practical considerations, though some aspects remain areas of active investigation in process chemistry circles.

The pricing and availability of CAS 2228246-96-4 vary depending on quantity and purity requirements. Bulk quantities for industrial-scale applications typically require custom synthesis arrangements, while milligram to gram quantities are readily available for research purposes. The compound's supply chain has stabilized in recent years as manufacturing processes have become more efficient.

In conclusion, 1-(1-ethoxyethyl)cyclobutylmethanamine represents an important addition to the toolkit of medicinal chemists and materials scientists. Its unique combination of structural features continues to inspire innovative applications across multiple disciplines. As research progresses, we anticipate new discoveries about this compound's potential and expanded utility in molecular design strategies.